Cas no 52418-50-5 (4,4-Dimethylpent-2-ynoic acid)

• Product Name: 4,4-Dimethylpent-2-ynoic acid
• CAS No: 52418-50-5
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 359687
• PubChem ID: 12840217
• Update Time: 2025-06-07

4,4-Dimethylpent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4,4-dimethyl-
• 4,4-diMethyl-2-pentynoic acid
• 4,4-dimethylpent-2-ynoic acid
• 4,4-Dimethylpent-2-ynoic acid

• Inchi： 1S/C7H10O2/c1-7(2,3)5-4-6(8)9/h1-3H3,(H,8,9)
• InChI Key： NAQCQFVKNLZQHE-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(C)C)=O

Computed Properties

• Exact Mass: 126.0681

Experimental Properties

• PSA: 37.3

Additional information on 4,4-Dimethylpent-2-ynoic acid

Introduction to 4,4-Dimethylpent-2-ynoic acid (CAS No. 52418-50-5)

4,4-Dimethylpent-2-ynoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 52418-50-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a terminal alkyne group and two methyl substituents on the second carbon of a pentyl chain, exhibits distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular formula of 4,4-Dimethylpent-2-ynoic acid is C₇H₈O₂, reflecting its composition of seven carbon atoms, eight hydrogen atoms, and two oxygen atoms. The presence of the alkyne functional group (C≡C) at the 2-position of the pentyl chain imparts reactivity that is highly useful in organic synthesis. This reactivity allows for further functionalization through reactions such as hydrohalogenation, hydration, or oxidation, making it a versatile building block for more complex molecules.

In recent years, the interest in 4,4-Dimethylpent-2-ynoic acid has been fueled by its potential applications in the development of novel pharmaceuticals and agrochemicals. The compound's ability to serve as a precursor for biologically active molecules has been explored in several cutting-edge research studies. For instance, researchers have investigated its role in synthesizing non-proteinogenic amino acids, which are essential for expanding the repertoire of peptide-based drugs and biologics.

One of the most compelling aspects of 4,4-Dimethylpent-2-ynoic acid is its utility in constructing complex cyclic structures. The alkyne group can participate in cyclization reactions, leading to the formation of heterocyclic compounds that often exhibit enhanced biological activity. These heterocycles are of particular interest in medicinal chemistry due to their potential as pharmacophores in drug discovery. Recent studies have demonstrated the successful use of 4,4-Dimethylpent-2-ynoic acid derivatives in the synthesis of molecules with antimicrobial and anti-inflammatory properties.

The synthesis of 4,4-Dimethylpent-2-ynoic acid itself is an area of active investigation. Researchers have developed efficient methodologies for its preparation, often involving cross-coupling reactions such as Sonogashira coupling or Buchwald-Hartwig coupling. These synthetic strategies not only highlight the compound's versatility but also contribute to the broader toolkit available for organic chemists working on complex molecule construction.

Beyond its synthetic applications, 4,4-Dimethylpent-2-ynoic acid has shown promise in material science. The unique electronic properties of the alkyne group make it a candidate for use in organic electronics and photovoltaic materials. By incorporating this compound into polymers or small-molecule frameworks, scientists aim to develop materials with improved charge transport properties or enhanced stability under various conditions.

In conclusion, 4,4-Dimethylpent-2-ynoic acid (CAS No. 52418-50-5) represents a fascinating compound with broad utility across multiple domains of chemistry and biology. Its structural features and reactivity make it an invaluable intermediate for drug discovery, material science, and synthetic chemistry. As research continues to uncover new applications and synthetic strategies for this molecule, its importance is likely to grow further.